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Compound of Interest

Compound Name: 2-Caren-10-al

Cat. No.: B15595392 Get Quote

An In-depth Technical Guide to 2-Caren-10-al
CAS Number: 6909-19-9

Chemical Structure:

Molecular Formula: C₁₀H₁₄O

IUPAC Name: 7,7-dimethylbicyclo[4.1.0]hept-2-ene-3-carbaldehyde

SMILES: CC1(C)C2CCC(=C/C=O)C12

InChI Key: RAHRTJHAYXOITA-UHFFFAOYSA-N

Overview
2-Caren-10-al is a bicyclic monoterpenoid and a principal constituent of the essential oil

extracted from the seeds of Cuminum cyminum L., commonly known as cumin.[1] Its presence

and concentration in cumin essential oil can vary depending on the geographical origin of the

plant and the extraction method employed. This guide provides a comprehensive overview of

the available technical information on 2-Caren-10-al, with a focus on its chemical properties,

and its role within the broader context of Cuminum cyminum essential oil.

Chemical and Physical Properties

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 8 Tech Support

https://www.benchchem.com/product/b15595392?utm_src=pdf-interest
https://www.benchchem.com/product/b15595392?utm_src=pdf-body
https://immunomart.com/product/2-caren-10-al/
https://www.benchchem.com/product/b15595392?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15595392?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


While detailed experimental data for the isolated 2-Caren-10-al is limited in publicly available

literature, its basic properties can be summarized.

Property Value

CAS Number 6909-19-9

Molecular Formula C₁₀H₁₄O

Molecular Weight 150.22 g/mol

IUPAC Name
7,7-dimethylbicyclo[4.1.0]hept-2-ene-3-

carbaldehyde

Appearance Likely a component of a volatile oil

Solubility Expected to be soluble in organic solvents

Occurrence and Isolation
2-Caren-10-al is a naturally occurring compound found in the essential oil of Cuminum

cyminum. The composition of this essential oil is complex and can be influenced by factors

such as the extraction technique.

Table 1: Composition of Cuminum cyminum L. Seed Essential Oil from Various Sources

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 8 Tech Support

https://www.benchchem.com/product/b15595392?utm_src=pdf-body
https://www.benchchem.com/product/b15595392?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15595392?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Compound
Microwave-
Assisted Extraction
(%)

Steam Distillation
(%)

Hydrodistillation
(Bulgaria) (%)

Cuminaldehyde - - 36.0

β-pinene 23.51 3.84 19.3

p-cymene 18.61 6.82 18.4

γ-terpinene 22.82 2.20 15.3

Cuminol 22.73 65.45 -

2-Caren-10-al 3.41 8.73 -

Caryophyllene 2.50 - -

Note: The absence of a compound in a particular analysis does not necessarily mean it is

absent from the oil, but rather that it was not identified as a major component in that specific

study.[2]

Experimental Protocols
Detailed experimental protocols specifically for the investigation of isolated 2-Caren-10-al are

not extensively reported. However, the methodologies used for the extraction and analysis of

the essential oil in which it is found are well-documented.

Essential Oil Extraction
A common method for obtaining the essential oil from Cuminum cyminum seeds is

hydrodistillation.

Protocol: Hydrodistillation of Cuminum cyminum Seeds

Plant Material: Dried seeds of Cuminum cyminum L. are used.

Apparatus: A Clevenger-type apparatus is typically employed.
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Procedure: a. The seeds are ground and placed in a flask with a sufficient volume of water.

b. The mixture is heated to boiling. c. The steam and volatile components are condensed

and collected in a graduated tube. d. The essential oil, being less dense than water,

separates and can be collected.

Drying and Storage: The collected oil is dried over anhydrous sodium sulfate and stored in a

sealed, dark container at low temperature to prevent degradation.

Isolation of Individual Components
High-speed counter-current chromatography (HSCCC) is a technique that has been

successfully used to isolate individual components from the essential oil of Cuminum cyminum.

[3][4]

Protocol Outline: Isolation of Monoterpenes using HSCCC

Sample Preparation: The crude essential oil is dissolved in a suitable solvent mixture.

HSCCC System: A two-phase solvent system is selected to achieve optimal separation of

the target compounds. A common system for separating monoterpenes is a mixture of n-

hexane, methanol, and water.[3]

Separation: The sample is injected into the HSCCC column, and the separation is performed

in a head-to-tail mode.

Fraction Collection: Fractions are collected based on the elution profile.

Analysis: The purity of the isolated fractions is determined using Gas Chromatography (GC)

and Gas Chromatography-Mass Spectrometry (GC-MS).

Biological Activity and Signaling Pathways
The biological activities of the essential oil of Cuminum cyminum have been reported to include

antimicrobial, antioxidant, and anti-inflammatory properties.[5][6] While it is plausible that 2-
Caren-10-al contributes to these effects, there is a significant lack of studies on the isolated

compound to definitively establish its specific activities and mechanisms of action.
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Potential Role in Inflammatory Signaling
Many natural products exert their anti-inflammatory effects by modulating key signaling

pathways, such as the Nuclear Factor-kappa B (NF-κB) pathway. NF-κB is a crucial

transcription factor that regulates the expression of pro-inflammatory genes. While there is no

direct evidence for the effect of 2-Caren-10-al on this pathway, a general representation of the

NF-κB signaling cascade is provided below as a hypothetical framework for how a compound

like 2-Caren-10-al could potentially exert anti-inflammatory effects.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 8 Tech Support

https://www.benchchem.com/product/b15595392?utm_src=pdf-custom-synthesis
https://immunomart.com/product/2-caren-10-al/
https://www.researchgate.net/publication/230088442_Composition_quality_control_and_antimicrobial_activity_of_the_essential_oil_of_cumin_Cuminum_cyminum_L_seeds_from_Bulgaria_that_had_been_stored_for_up_to_36_years
https://pubmed.ncbi.nlm.nih.gov/21338771/
https://pubmed.ncbi.nlm.nih.gov/21338771/
https://pubmed.ncbi.nlm.nih.gov/21338771/
https://www.researchgate.net/publication/49852879_Preparative_isolation_and_purification_of_cuminaldehyde_and_p-menta-14-dien-7-al_from_the_essential_oil_of_Cuminum_cyminum_L_by_high-speed_counter-current_chromatography
https://bmrat.org/index.php/BMRAT/article/view/634
https://bmrat.org/index.php/BMRAT/article/view/634
https://academic.oup.com/fqs/article/2/1/1/4823052
https://www.benchchem.com/product/b15595392#2-caren-10-al-cas-number-and-chemical-structure
https://www.benchchem.com/product/b15595392#2-caren-10-al-cas-number-and-chemical-structure
https://www.benchchem.com/product/b15595392#2-caren-10-al-cas-number-and-chemical-structure
https://www.benchchem.com/product/b15595392#2-caren-10-al-cas-number-and-chemical-structure
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b15595392?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15595392?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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